Cas no 1262046-33-2 (Phosphine, dicyclohexyl[3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl]-)

• Product Name: Phosphine, dicyclohexyl[3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl]-
• CAS No: 1262046-33-2
• MF: C₃₅H₅₃OP
• MW: 520.77
• CID: 5168173
• Update Time: 2025-10-29

Phosphine, dicyclohexyl[3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Phosphine, dicyclohexyl[3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl]-
• Dicyclohexyl-[(2',4',6'-triisopropyl-3-methoxy-6-methyl-1-1'-biphenyl)2-yl]phosphine

• Inchi： 1S/C35H53OP/c1-23(2)27-21-30(24(3)4)34(31(22-27)25(5)6)33-26(7)19-20-32(36-8)35(33)37(28-15-11-9-12-16-28)29-17-13-10-14-18-29/h19-25,28-29H,9-18H2,1-8H3
• InChI Key： FPTIAVZUZSFTJL-UHFFFAOYSA-N
• SMILES： P(C1CCCCC1)(C1CCCCC1)C1=C(OC)C=CC(C)=C1C1=C(C(C)C)C=C(C(C)C)C=C1C(C)C

Additional information on Phosphine, dicyclohexyl[3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl]-

Phosphine, dicyclohexyl[3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl]: A Comprehensive Overview

Phosphine, dicyclohexyl[3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl] (CAS no. 1262046-33-2) is a sophisticated organophosphorus compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its complex aromatic and alkyl substituents, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The structure of Phosphine, dicyclohexyl[3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl] is composed of a central phosphorus atom coordinated to two cyclohexyl groups and an elaborate biphenyl moiety. The biphenyl ring system is further functionalized with methoxy and methyl groups, as well as three isopropyl groups at specific positions. This intricate arrangement imparts distinct electronic and steric properties to the molecule, making it highly versatile in chemical reactions.

In recent years, the pharmaceutical industry has seen a surge in the development of novel organophosphorus compounds due to their broad spectrum of biological activities. Phosphine, dicyclohexyl[3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl] has been explored as a potential ligand in transition metal catalysis, where its ability to stabilize metal centers and facilitate various organic transformations has been particularly noteworthy. Its use in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, has demonstrated high efficiency and selectivity.

One of the most compelling aspects of this compound is its role in the synthesis of complex pharmaceutical intermediates. The presence of multiple functional groups allows for facile modifications, enabling chemists to tailor the molecule for specific applications. For instance, the methoxy and isopropyl groups can be selectively removed or modified through various chemical protocols, providing access to a diverse array of derivatives with tailored properties.

The biphenyl core of Phosphine, dicyclohexyl[3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl] also contributes to its unique electronic characteristics. The extended π-system can participate in π-stacking interactions with other aromatic molecules, which is particularly relevant in the design of supramolecular assemblies and materials with specific recognition capabilities. This property has been leveraged in the development of novel materials for sensors and catalysts.

Recent studies have highlighted the potential of this phosphine derivative in medicinal chemistry. Its ability to act as a chiral ligand has been explored in asymmetric catalysis, where it has shown promise in converting prochiral substrates into enantiomerically pure products. This capability is crucial for the synthesis of chiral drugs that are essential for treating various diseases.

The compound's stability under various reaction conditions has also been a subject of interest. Unlike some phosphine ligands that are prone to decomposition or oxidation, Phosphine, dicyclohexyl[3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl] has demonstrated remarkable resilience in both organic solvents and under inert atmospheres. This stability makes it an attractive choice for long-term synthetic applications where maintaining reactivity over multiple steps is critical.

In addition to its synthetic utility, this phosphine derivative has shown interesting biological activities. Preliminary studies have indicated that it may exhibit properties relevant to drug discovery, particularly in modulating enzyme activity and cellular processes. While further research is needed to fully elucidate its pharmacological profile, these findings underscore its potential as a lead compound or building block for novel therapeutic agents.

The synthesis of Phosphine, dicyclohexyl[3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl] involves multi-step organic transformations that showcase modern synthetic methodologies. The introduction of the cyclohexyldichlorophosphine group followed by reaction with the biphenylene precursor requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic techniques have made it possible to achieve these transformations more efficiently than ever before.

The growing interest in this compound reflects broader trends in the chemical community towards developing sophisticated organometallic complexes with tailored functionalities. As research continues to uncover new applications for phosphine derivatives like this one, their importance in both academic research and industrial applications is likely to increase significantly.